Zinc Phosphate
Zinc Phosphate
Zinc Phosphate is widely used as a corrosion resistant coating on metal surfaces either as part of an electroplating process or applied as a primer pigment (see also red lead). It has largely displaced toxic materials based on lead or chromium, and by 2006 it had become the most commonly used corrosion inhibitor. Zinc phosphate dental cement is one of the oldest and widely used dental cements. It is commonly used for luting permanent metal and zirconium dioxide.
Brand Name:
Vulcanchem
CAS No.:
7779-90-0
VCID:
VC0036437
InChI:
InChI=1S/2H3O4P.3Zn/c2*1-5(2,3)4;;;/h2*(H3,1,2,3,4);;;/q;;3*+2/p-6
SMILES:
[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Zn+2].[Zn+2].[Zn+2]
Molecular Formula:
Zn3(PO4)2
O8P2Zn3
O8P2Zn3
Molecular Weight:
386.1 g/mol
Zinc Phosphate
CAS No.: 7779-90-0
Main Products
VCID: VC0036437
Molecular Formula: Zn3(PO4)2
O8P2Zn3
Molecular Weight: 386.1 g/mol
CAS No. | 7779-90-0 |
---|---|
Product Name | Zinc Phosphate |
Molecular Formula | Zn3(PO4)2 O8P2Zn3 |
Molecular Weight | 386.1 g/mol |
IUPAC Name | trizinc;diphosphate |
Standard InChI | InChI=1S/2H3O4P.3Zn/c2*1-5(2,3)4;;;/h2*(H3,1,2,3,4);;;/q;;3*+2/p-6 |
Standard InChIKey | LRXTYHSAJDENHV-UHFFFAOYSA-H |
SMILES | [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Zn+2].[Zn+2].[Zn+2] |
Canonical SMILES | [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Zn+2].[Zn+2].[Zn+2] |
Physical Description | DryPowder; Liquid; OtherSolid, Liquid; WetSolid |
Description | Zinc Phosphate is widely used as a corrosion resistant coating on metal surfaces either as part of an electroplating process or applied as a primer pigment (see also red lead). It has largely displaced toxic materials based on lead or chromium, and by 2006 it had become the most commonly used corrosion inhibitor. Zinc phosphate dental cement is one of the oldest and widely used dental cements. It is commonly used for luting permanent metal and zirconium dioxide. |
Synonyms | PHOSPHORIC ACID ZINC SALT;ZINC PHOSPHATE TRIBASIC;ZINC PHOSPHATE (ORTHO);ZINC PHOSPHATE;ZINC ORTHOPHOSPHATE;bonderite40;bonderite880;c.i.77964 |
Reference | 1. Fomina M, Charnock JM, Hillier S, Alexander IJ, Gadd GM. Zinc phosphate transformations by the Paxillus involutus/pine ectomycorrhizal association. Microb Ecol. 2006 Aug;52(2):322-33. doi: 10.1007/s00248-006-9004-5. Epub 2006 May 19. PMID: 16710792. 2. Horiuchi S, Hiasa M, Yasue A, Sekine K, Hamada K, Asaoka K, Tanaka E. Fabrications of zinc-releasing biocement combining zinc calcium phosphate to calcium phosphate cement. J Mech Behav Biomed Mater. 2014 Jan;29:151-60. doi: 10.1016/j.jmbbm.2013.09.005. Epub 2013 Sep 14. PMID: 24090874. 3. Chou AH, LeGeros RZ, Chen Z, Li Y. Antibacterial effect of zinc phosphate mineralized guided bone regeneration membranes. Implant Dent. 2007 Mar;16(1):89-100. doi: 10.1097/ID.0b013e318031224a. PMID: 17356375. 4. Qaysi MA, Petrie A, Shah R, Knowles JC. Degradation of zinc containing phosphate-based glass as a material for orthopedic tissue engineering. J Mater Sci Mater Med. 2016 Oct;27(10):157. doi: 10.1007/s10856-016-5770-x. Epub 2016 Sep 12. PMID: 27620740; PMCID: PMC5020113. 5. Su Y, Wang K, Gao J, Yang Y, Qin YX, Zheng Y, Zhu D. Enhanced cytocompatibility and antibacterial property of zinc phosphate coating on biodegradable zinc materials. Acta Biomater. 2019 Oct 15;98:174-185. doi: 10.1016/j.actbio.2019.03.055. Epub 2019 Mar 29. PMID: 30930304; PMCID: PMC6766429. |
PubChem Compound | 24519 |
Last Modified | Nov 11 2021 |
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